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Compound of Interest

Compound Name: NATAMYCIN

Cat. No.: B7886845 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of Natamycin, a naturally occurring antifungal agent.

Adherence to these procedures is critical for minimizing exposure risk and maintaining a secure

workspace.

Personal Protective Equipment (PPE): Your First Line of
Defense
A comprehensive barrier against potential exposure is mandatory when handling Natamycin.

The following table summarizes the required personal protective equipment.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[1][2]

Protects against splashes and

airborne particles.

Skin Protection

Chemical-resistant gloves

(Nitrile, vinyl, or other

impermeable materials).[1][3]

A lab coat or protective

clothing is also required.[1][4]

Prevents direct skin contact

with Natamycin.

Respiratory Protection

In well-ventilated areas, a dust

mask may be sufficient for

handling small quantities.[1] If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator should be

used.[1][2]

Avoids inhalation of Natamycin

dust or aerosols.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Natamycin minimizes the risk of contamination and

exposure.

1. Receiving and Storage:

Inspect: Upon receipt, visually inspect the container for any damage or leaks.[1]

Label: Ensure the container is clearly labeled with the substance name and any hazard

warnings.[1]

Store: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5]

Recommended storage temperatures are between 2°C and 8°C.[1][6] Protect from light and

moisture.[1][7]

2. Handling and Use:
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Ventilation: Always handle Natamycin in a well-ventilated area, such as a chemical fume

hood, to minimize inhalation exposure.[1][2]

Avoid Dust: Take precautions to avoid the formation of dust and aerosols during handling.[1]

[2][5]

Personal Hygiene: Do not eat, drink, or smoke in areas where Natamycin is handled or

stored.[1] Wash hands thoroughly after handling the substance.[1]

Clothing: Wear appropriate protective clothing to prevent skin exposure.[1][4]

Emergency Procedures: In Case of a Spill
In the event of a spill, a swift and informed response is crucial.

Evacuate: Evacuate non-essential personnel from the spill area.[1][2]

Ventilate: Ensure adequate ventilation of the area.[1]

Contain: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical enter

drains.[1]

Clean-up:

Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and

safety goggles.[1]

For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a

suitable, closed container for disposal.[1][8]

For liquid spills, absorb the material with an inert absorbent and place it in a sealed

container for disposal.[1]

Clean the spill area thoroughly with plenty of water.[1]

Disposal Plan: Responsible Waste Management
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All waste contaminated with Natamycin should be treated as chemical waste and disposed of

in compliance with all local, state, and national regulations.[1][8]

Waste Stream Recommended Disposal Procedure

Unused/Expired Solid Natamycin

1. Keep in its original, clearly labeled container.

2. Do not mix with other chemical waste.[8] 3.

Offer the remaining product to a licensed waste

disposal facility.[8]

Contaminated Solid Waste (e.g., gloves, wipes)

1. Collect in a designated, lined, puncture-proof

container with a lid.[8] 2. Label the container

clearly as "Hazardous Waste" and include the

name "Natamycin."[1] 3. Arrange for pickup and

disposal through a certified waste disposal

contractor.[8]

Aqueous Solutions Containing Natamycin

1. Collect in a designated, sealed, and leak-

proof carboy.[8] 2. Label the container with its

contents (e.g., "Aqueous Waste with

Natamycin").[8] 3. Do not pour down the drain.

[8]

Empty Natamycin Containers

1. Do not reuse empty containers.[1] 2. For

containers ≤ 5 gallons, triple rinse with a

suitable solvent, collecting the rinsate as

aqueous waste.[8] 3. After rinsing, the container

may be offered for recycling, if available, or

disposed of in regular trash.[8]

Natamycin Handling Workflow
The following diagram illustrates the key steps for safely handling Natamycin from receipt to

disposal, emphasizing the integration of safety measures at each stage.
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Natamycin Handling Workflow
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Caption: Workflow for safe handling of Natamycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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